2-(1-Benzylpyrrolidin-3-yl)pyrazine
Overview
Description
2-(1-Benzylpyrrolidin-3-yl)pyrazine is a chemical compound that has been extensively researched due to its various applications in scientific research. It is a heterocyclic compound that consists of a pyrrolidine ring and a pyrazine ring, with a benzyl group attached to the pyrrolidine ring. This compound has been synthesized using various methods and has been found to exhibit significant biochemical and physiological effects.
Scientific Research Applications
Crystal Structure Analysis
The compound has been used in the study of crystal structures. For instance, a study published in the journal Zeitschrift für Kristallographie - New Crystal Structures used this compound to analyze the crystal structure of a complex palladium compound .
Biological Activities
Pyrrolopyrazine derivatives, which include “2-(1-Benzylpyrrolidin-3-yl)pyrazine”, have shown a wide range of biological activities. These include antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .
Drug Discovery Research
The structure of pyrrolopyrazine is an attractive scaffold for drug discovery research. It has been used in the design and synthesis of new leads to treat various diseases .
Synthetic Approaches
The compound has been used in various synthetic routes for pyrrolopyrazine derivatives, including cyclization, ring annulation, cycloaddition, direct C-H arylation, and other methods .
Nitrogen-Containing Heterocycles
As a nitrogen-containing heterocycle, “2-(1-Benzylpyrrolidin-3-yl)pyrazine” plays a key role in drug production. Almost 84% of molecules have at least one N atom, while 59% have at least one heterocyclic nitrogen .
Syntheses and Applications of 1,2,3-Triazolodiazine
A Pfizer patent detailed the use of “2-(1-Benzylpyrrolidin-3-yl)pyrazine” in the synthesis of 1,2,3-triazolodiazine .
properties
IUPAC Name |
2-(1-benzylpyrrolidin-3-yl)pyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3/c1-2-4-13(5-3-1)11-18-9-6-14(12-18)15-10-16-7-8-17-15/h1-5,7-8,10,14H,6,9,11-12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIERXDIIGHBOFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=NC=CN=C2)CC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70726442 |
Source
|
| Record name | 2-(1-Benzylpyrrolidin-3-yl)pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70726442 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-Benzylpyrrolidin-3-yl)pyrazine | |
CAS RN |
861965-57-3 |
Source
|
| Record name | 2-(1-Benzylpyrrolidin-3-yl)pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70726442 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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